Cas no 1707584-31-3 (2-(2,5-Dichloro-phenyl)-5-trifluoromethyl-2H-[1,2,3]triazole-4-carboxylic acid)

2-(2,5-Dichloro-phenyl)-5-trifluoromethyl-2H-[1,2,3]triazole-4-carboxylic acid is a specialized heterocyclic compound featuring a triazole core substituted with a dichlorophenyl group and a trifluoromethyl moiety. Its carboxylic acid functionality enhances reactivity, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. The presence of electron-withdrawing groups (chloro and trifluoromethyl) contributes to its stability and potential bioactivity, particularly in the development of herbicides, fungicides, or bioactive molecules. The compound’s structural rigidity and polarity may also facilitate selective binding in medicinal chemistry applications. Its well-defined molecular architecture allows for precise modifications, supporting its use in targeted research and industrial applications.

2-(2,5-Dichloro-phenyl)-5-trifluoromethyl-2H-[1,2,3]triazole-4-carboxylic acid structure

1707584-31-3 structure

Product Name:2-(2,5-Dichloro-phenyl)-5-trifluoromethyl-2H-[1,2,3]triazole-4-carboxylic acid

CAS No:1707584-31-3

MF:C₁₀H₄Cl₂F₃N₃O₂

MW:326.058870315552

CID:5220340

Update Time:2025-06-14

2-(2,5-Dichloro-phenyl)-5-trifluoromethyl-2H-[1,2,3]triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2-(2,5-Dichloro-phenyl)-5-trifluoromethyl-2H-[1,2,3]triazole-4-carboxylic acid
- Inchi： 1S/C10H4Cl2F3N3O2/c11-4-1-2-5(12)6(3-4)18-16-7(9(19)20)8(17-18)10(13,14)15/h1-3H,(H,19,20)
- InChI Key： LPIPNLSCMPCGPQ-UHFFFAOYSA-N
- SMILES： N1=C(C(F)(F)F)C(C(O)=O)=NN1C1=CC(Cl)=CC=C1Cl

2-(2,5-Dichloro-phenyl)-5-trifluoromethyl-2H-[1,2,3]triazole-4-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM509264-1g	2-(2,5-Dichlorophenyl)-5-(trifluoromethyl)-2H-1,2,3-triazole-4-carboxylicacid	1707584-31-3	97%	1g	$764	2022-09-29

2-(2,5-Dichloro-phenyl)-5-trifluoromethyl-2H-[1,2,3]triazole-4-carboxylic acid Related Literature

1. An atomic scale study of defects in Co2FeAl

Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
2. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
3. Aggregation-induced emission enhancement in halochalcones†

Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
4. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
5. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 2-(2,5-Dichloro-phenyl)-5-trifluoromethyl-2H-[1,2,3]triazole-4-carboxylic acid

Recent Advances in the Study of 2-(2,5-Dichloro-phenyl)-5-trifluoromethyl-2H-[1,2,3]triazole-4-carboxylic acid (CAS: 1707584-31-3)

The compound 2-(2,5-Dichloro-phenyl)-5-trifluoromethyl-2H-[1,2,3]triazole-4-carboxylic acid (CAS: 1707584-31-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the role of this triazole derivative as a key intermediate in the synthesis of novel bioactive molecules. Its structural framework, characterized by the presence of a trifluoromethyl group and dichlorophenyl moiety, has been shown to enhance binding affinity and metabolic stability, making it a promising candidate for further development. Researchers have explored its utility in the design of enzyme inhibitors, particularly targeting kinases and proteases involved in inflammatory and oncogenic pathways.

One of the most notable advancements in this area is the successful incorporation of 2-(2,5-Dichloro-phenyl)-5-trifluoromethyl-2H-[1,2,3]triazole-4-carboxylic acid into the synthesis of small-molecule inhibitors for protein-protein interactions (PPIs). A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against the NF-κB signaling pathway, which is implicated in various inflammatory diseases and cancers. The study reported IC50 values in the low micromolar range, suggesting significant therapeutic potential.

In addition to its role in drug discovery, recent investigations have also explored the compound's utility in chemical biology applications. For instance, its fluorescent properties have been leveraged in the development of probes for imaging cellular processes. A study published in ACS Chemical Biology detailed the use of this compound as a scaffold for designing activity-based probes (ABPs) to monitor protease activity in real-time, providing valuable insights into disease mechanisms.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of this compound and its derivatives. Researchers are actively working on improving solubility and bioavailability through structural modifications, such as the introduction of polar substituents or prodrug strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, 2-(2,5-Dichloro-phenyl)-5-trifluoromethyl-2H-[1,2,3]triazole-4-carboxylic acid (CAS: 1707584-31-3) represents a versatile and promising scaffold in medicinal chemistry. Its recent applications in drug discovery and chemical biology underscore its potential to address unmet medical needs. Continued research and development efforts are likely to yield further breakthroughs, solidifying its place in the toolkit of modern drug designers.